N-4-pyridinyl-1H-benzimidazole-6-carboxamide

• IUPAC Name: N-pyridin-4-yl-3H-benzimidazole-5-carboxamide
• InChI: InChI=1S/C13H10N4O/c18-13(17-10-3-5-14-6-4-10)9-1-2-11-12(7-9)16-8-15-11/h1-8H,(H,15,16)(H,14,17,18)
• InChI Key: HTSOKKQQHBTHGS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C(=O)NC3=CC=NC=C3)NC=N2
• Molecular Formula: C13H10N4O
• Molecular Weight: 238.24 g/mol

Description

“N-4-pyridinyl-1H-benzimidazole-6-carboxamide” is a chemical compound with the molecular formula C13H9N3O2. It is a derivative of benzimidazole, a type of organic compound that is part of many pharmaceuticals and bioactive compounds.

Synthesis Analysis

The synthesis of benzimidazole derivatives, including “this compound”, often involves the reaction of pyrazole-3-carboxylic acids with several aromatic and heteroaromatic sulfonamides. Another method involves the condensation of 2,3-diaminobenzamide and aldehydes under visible light irradiation at ambient temperature.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of a benzimidazole core, which is a bicyclic compound made up of a benzene ring fused to an imidazole ring.

Chemical Reactions Analysis

Benzimidazole derivatives, including “this compound”, can undergo various chemical reactions. For instance, they can react with pyrazole-3-carboxylic acids to form novel N-methyl-substituted pyrazole carboxamide and dicarboxamide derivatives. They can also react with 2,3-diaminobenzamide and aldehydes to form 2-substituted-1H-4-carboxamide benzimidazole.

Physical and Chemical Properties Analysis

“this compound” has a molecular weight of 239.23. It is a solid at room temperature and is sealed in dry conditions for storage. The compound’s InChI code is 1S/C13H9N3O2/c17-13(18)9-1-2-10-11(7-9)16-12(15-10)8-3-5-14-6-4-8/h1-7H, (H,15,16) (H,17,18).

Mechanism of Action

While the specific mechanism of action for “N-4-pyridinyl-1H-benzimidazole-6-carboxamide” is not mentioned in the search results, benzimidazole derivatives are known to exhibit a wide range of biological activities. For example, they have been found to have anticancer properties, with the linker group and substitution at N-1, C-2, C-5, and C-6 positions contributing to this activity.

Safety and Hazards

The safety information available for “N-4-pyridinyl-1H-benzimidazole-6-carboxamide” indicates that it may cause skin irritation (H315), eye irritation (H319), and respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and, if in eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338).

Future Directions

The future directions for “N-4-pyridinyl-1H-benzimidazole-6-carboxamide” and similar compounds could involve further exploration of their anticancer properties. Given their wide range of biological activities, these compounds could potentially be developed into novel therapeutic agents for various diseases.